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Compound of Interest

Compound Name: Dibromonitromethane

CAS No.: 598-91-4

Cat. No.: B120713

Get Quote

For researchers and scientists engaged in drug development and other advanced chemical

syntheses, the responsible management of chemical waste is as crucial as the innovative work

itself. Dibromonitromethane (CAS 598-91-4), a dense, colorless liquid, is a halogenated

nitroalkane with significant toxicological properties that demand meticulous handling and

disposal.[1][2][3] This guide provides a comprehensive, step-by-step framework for the proper

disposal of dibromonitromethane, grounded in established safety protocols and regulatory

compliance.

Understanding the Hazard Profile of
Dibromonitromethane
Before any handling or disposal procedures are initiated, a thorough understanding of the

hazards associated with dibromonitromethane is paramount. This compound is classified as

acutely toxic if swallowed or inhaled and is harmful in contact with skin. It is also known to

cause skin and eye irritation. The presence of both bromine and a nitro group on the same

carbon atom contributes to its reactivity and toxicological profile.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed

Acute Toxicity, Inhalation H330 Fatal if inhaled

Acute Toxicity, Dermal H312 Harmful in contact with skin

Skin Corrosion/Irritation H315 Causes skin irritation

Eye Irritation - Causes serious eye irritation

Table 1: GHS Hazard Classifications for Dibromonitromethane.[2]

Immediate Safety and Personal Protective
Equipment (PPE)
Given its hazard profile, strict adherence to safety protocols is non-negotiable. All handling of

dibromonitromethane, including transfers for disposal, must be conducted in a certified

chemical fume hood.

Essential Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required. Always inspect

gloves for integrity before use.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

situations with a higher risk of splashing.

Lab Coat: A flame-retardant lab coat must be worn and properly fastened.

Respiratory Protection: In the event of a spill or when engineering controls are insufficient, a

NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases

should be used.

Spill Management and Cleanup
In the event of a dibromonitromethane spill, immediate and decisive action is crucial to

mitigate exposure and environmental contamination.
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Spill Response Protocol
Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure adequate ventilation by working within a fume hood.

Don PPE: Put on the appropriate personal protective equipment as outlined in Section 2.

Containment: For liquid spills, create a dike around the spill using an inert, non-combustible

absorbent material such as sand, vermiculite, or a commercial sorbent. Do not use

combustible materials like paper towels to absorb the initial spill.

Absorption: Gently apply the absorbent material over the spill, working from the outside in to

prevent spreading.

Collection: Carefully scoop the absorbed material into a clearly labeled, sealable hazardous

waste container. Use non-sparking tools for this purpose.

Decontamination: Clean the spill area with a suitable solvent, such as acetone or ethanol,

followed by a thorough wash with soap and water. All cleaning materials, including

contaminated wipes, must be collected and disposed of as hazardous waste.

Step-by-Step Disposal Protocol
The disposal of dibromonitromethane must comply with all local, state, and federal

regulations. It is classified as a halogenated organic waste and must be segregated

accordingly.[4]

Waste Segregation and Containerization
Segregation: Do not mix dibromonitromethane waste with other waste streams, especially

with incompatible materials such as strong oxidizing agents, strong bases, or finely

powdered metals.[5] Mixing with incompatible chemicals can lead to vigorous or explosive

reactions.

Container Selection: Use a designated, robust, and chemically compatible hazardous waste

container with a secure, tight-fitting lid.
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Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Dibromonitromethane." The label should also indicate the hazards

(e.g., "Toxic," "Halogenated Organic") and the date of accumulation.

Chemical Treatment (Proceed with Caution)
While direct disposal via a certified hazardous waste contractor is the most common and

recommended route, in-lab chemical treatment to reduce the reactivity of

dibromonitromethane may be considered under strict safety protocols. However, a universally

validated neutralization procedure for dibromonitromethane is not readily available in the

literature. The presence of the nitro group can lead to unpredictable reactions, especially with

strong bases.

Reductive Treatment (for consideration by experienced chemists):

A potential, though not extensively validated, approach involves the reduction of the nitro group

and the quenching of the bromine atoms. Mild reducing agents are preferable to avoid

uncontrolled reactions.

Sodium Bisulfite or Sodium Thiosulfate: These reagents are commonly used to reduce and

quench halogens like bromine.[4][6][7][8][9] A carefully controlled, slow addition of a sodium

bisulfite or sodium thiosulfate solution could potentially reduce the reactivity of

dibromonitromethane. This should be performed in a suitable solvent and under constant

stirring in an ice bath to manage any exothermic reaction.

Crucial Disclaimer: Any attempt at chemical treatment should be preceded by a thorough

literature search for the specific reaction conditions and potential hazards. A small-scale test

reaction is highly recommended. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department before attempting any in-lab treatment of this compound.

Final Disposal
Storage: Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area. This area should have secondary containment to capture any potential

leaks.
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Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

EHS department or a certified hazardous waste disposal company. Ensure that all required

documentation is completed accurately.

Logical Workflow for Dibromonitromethane
Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of dibromonitromethane.
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Disposal Workflow for Dibromonitromethane

Preparation & Handling

Waste Collection & Segregation

Spill Response (If Applicable)

Final Disposal

Start: Dibromonitromethane Waste Generation
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- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Work in a Certified
Chemical Fume Hood

Segregate as Halogenated
Organic Waste

Use Labeled, Compatible
Hazardous Waste Container
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- Strong Bases

- Strong Oxidizing Agents
- Powdered Metals

Store in Satellite
Accumulation Area

Spill Occurs

Evacuate & Ventilate

Contain with Inert Absorbent

Collect in Labeled Container

Decontaminate Spill Area

Arrange for Pickup by Certified
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End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for Dibromonitromethane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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